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Compound of Interest

Compound Name: Methylene dithiocyanate

CAS No.: 6317-18-6

Cat. No.: B128318

Get Quote

Methylene Dithiocyanate (MDT) Disposal Guide
CAS: 6317-18-6 | UN: 2923 | Hazard Class: 8 (6.1)[1][2]

Part 1: Executive Hazard Assessment
MDT is a potent organosulfur biocide. Unlike general organic waste, its disposal is complicated

by the stability of the S-C-N bond and its high acute toxicity (Category I).

The Critical Risks:

Cyanogen Release: MDT can release Hydrogen Cyanide (HCN) gas if exposed to acids.

Chlorination Hazard:NEVER use bleach (sodium hypochlorite) to clean MDT residues. The

reaction between hypochlorite and thiocyanates generates Cyanogen Chloride (CNCl), a

volatile and lethal gas.

Aquatic Toxicity: MDT is very toxic to aquatic life (H400).[3][4] It must never be discharged

down the drain without validated deactivation, regardless of dilution.
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Part 2: Pre-Disposal Characterization
Before acting, categorize your waste stream. This determines the regulatory path.

Waste Category Description
Primary Disposal
Path

RCRA Code
(Likely)

Bulk Pure Chemical
Expired or unused

solid reagent.[1][2]

High-Temp

Incineration (TSDF)

D003 (Reactive) /

D001

Concentrated Stock
Liquid solutions >1%

concentration.[1][2]

High-Temp

Incineration (TSDF)
D003 / Characteristic

Trace Residues

Wash water,

glassware rinsate,

minor spills.[1][2]

Chemical Deactivation

(In-Lab)

Neutralized before

disposal

Part 3: Disposal Workflows & Decision Logic
The following diagram illustrates the decision matrix for MDT disposal.
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Waste Identification:
Methylene Dithiocyanate (MDT)

Assess Concentration & State

Bulk Solid or 
Conc. Liquid (>1%)

High Risk
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Dilute Aqueous (<1%)

Manageable Risk

Label as Hazardous Waste:
'Corrosive Solid, Toxic, N.O.S.'

Chemical Deactivation:
Alkaline Hydrolysis (pH > 11)

CRITICAL: NO BLEACH (Hypochlorite)
Risk of Cyanogen Chloride

Ship to TSDF for 
Rotary Kiln Incineration

Verify pH & 
Absence of Precipitate

Drain Disposal 
(ONLY if permitted by local EHS)

Conditional

Solidify with Vermiculite 
& Incinerate

Preferred

Click to download full resolution via product page

Figure 1: Decision logic for segregating bulk MDT waste from treatable laboratory residues.

Part 4: Chemical Deactivation Protocol (Trace Residues
Only)
Scope: This protocol is strictly for cleaning glassware, decontaminating surfaces, or treating

small volumes (<500 mL) of dilute aqueous waste. Do not treat bulk solids.

Mechanism: MDT hydrolyzes rapidly in alkaline conditions. By raising the pH, we break the

thiocyanate bond, degrading the molecule into less toxic byproducts (though thiocyanate ions
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remain and must be handled as chemical waste).

Required PPE[1][2][3][5][6][7]
Respiratory: Fume hood required. If outside a hood, use a full-face respirator with organic

vapor/acid gas cartridges.

Skin: Double nitrile gloves (breakthrough time > 4 hours) or Butyl rubber.

Eyes: Chemical splash goggles + Face shield.

Step-by-Step Procedure
Preparation:

Place the waste container in a functioning fume hood.

Prepare a 10% Sodium Hydroxide (NaOH) solution or a saturated Sodium Bicarbonate

solution.

Alkaline Hydrolysis:

Slowly add the base to the MDT residue.

Target pH: Adjust the mixture to pH > 11.

Why: Acidic conditions can generate HCN. Alkaline conditions drive hydrolysis.

Reaction Time:

Allow the mixture to stand for 12–24 hours.

MDT hydrolysis half-life decreases significantly at high pH.

Verification:

Check pH again to ensure it remains basic.

Final Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://wap.guidechem.com/msds/6317-18-6.html
https://www3.epa.gov/pesticides/chem_search/reg_actions/reregistration/fs_PC-068102_1-Aug-97.pdf
https://files.dep.state.pa.us/Water/Wastewater%20Management/eDMRPortalFiles/Chemical_Additives/MSDS/1918.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10740~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:10:37~~Methylene%20dithiocyanate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128318?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Option A (Solidification): Add vermiculite or kitty litter to absorb the liquid. Package as solid

chemical waste.

Option B (Drain):Only if explicitly permitted by your facility's wastewater permit. The active

biocide is deactivated, but the solution still contains thiocyanate ions.

Part 5: Bulk Disposal & Regulatory Compliance
For pure chemicals or concentrated stocks, do not attempt in-lab deactivation. The exothermic

nature of the reaction and the volume of gas generated create unacceptable risks.

1. Waste Coding (RCRA)
MDT is not explicitly P- or U-listed, but it almost invariably triggers Characteristic waste codes

upon testing:

D003 (Reactivity): Due to the potential to generate toxic gases (cyanides/sulfides).

D002 (Corrosivity): If the pH is < 2 or > 12.5.

2. Packaging & Transport (DOT)[2]
Proper Shipping Name: Corrosive solid, toxic, n.o.s. (Methylene dithiocyanate)[2][5][7][8][9]

[10][11][12][13]

UN Number: 2923[11]

Hazard Class: 8 (Corrosive), Subsidiary Risk 6.1 (Toxic)[2][11]

Packing Group: II

3. Spill Response
Small Spill (Solid): Do not create dust.[11] Cover with a plastic sheet to minimize dispersion.

Scoop into a double-lined bag.

Small Spill (Liquid): Absorb with vermiculite or sand.[13] Do not use sawdust or cellulose

(potential reaction).
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Decontamination: Wash the area with a dilute alkaline solution (Sodium Bicarbonate). Absorb

the wash water; do not flush.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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